BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 3-
[(Dimethylamino)methyl]phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-[(Dimethylamino)methyllphenol

Cat. No.: B1593381

An In-depth Technical Guide to 3-
[(Dimethylamino)methyl]phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[(Dimethylamino)methyl]phenol, a member of the aminophenol family, is a versatile
organic compound with significant applications in various scientific fields. Its unique structure,
featuring both a phenolic hydroxyl group and a tertiary amine, imparts a range of chemical
properties that make it a valuable intermediate in organic synthesis, particularly in the
development of pharmaceuticals and as a catalyst in polymer chemistry. This technical guide
provides a comprehensive overview of the physical and chemical properties of 3-
[(Dimethylamino)methyl]phenol, detailed experimental protocols for its synthesis and
analysis, and an exploration of its functional roles.

Chemical and Physical Properties

3-[(Dimethylamino)methyl]phenol is a clear to pale yellow liquid at room temperature. Its
bifunctional nature, containing both an acidic phenolic proton and a basic dimethylamino group,
governs its solubility and reactivity. It is generally soluble in polar organic solvents such as
methanol and ethanol and exhibits moderate solubility in water, which can be influenced by pH.

[1]
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A summary of its key physical and chemical properties is presented in the table below.

Property Value Reference
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]

CAS Number 60760-04-5 [21[3114]
Appearance Clear to pale yellow liquid [1]

Melting Point 14 °C [1]

Boiling Point 265 °C [1]

Density 1.032 g/cm3 [1]

- Soluble in alcohols,
Solubility _ [1]
moderately soluble in water.

Synthesis

The primary route for the synthesis of 3-[(Dimethylamino)methyl]phenol is the Mannich
reaction. This three-component condensation reaction involves an active hydrogen-containing
compound (m-cresol), formaldehyde, and a secondary amine (dimethylamine).

Experimental Protocol: Mannich Reaction Synthesis

While a specific, detailed protocol for the synthesis of the 3-isomer is not readily available in the
reviewed literature, a general procedure for the Mannich reaction of a phenol (in this case, m-
cresol as the starting material to yield the 3-substituted product) is as follows. This protocol is
based on established methods for similar phenolic Mannich bases.

Materials:
e m-Cresol
o Dimethylamine (40% agueous solution)

o Formaldehyde (37% aqueous solution)
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Ethanol

Hydrochloric acid (for pH adjustment)

Sodium hydroxide (for pH adjustment)

Diethyl ether or other suitable organic solvent for extraction

Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve m-
cresol in ethanol.

Cool the solution in an ice bath.

Slowly add dimethylamine solution, followed by the dropwise addition of formaldehyde
solution while maintaining the low temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours, then heat to reflux for a specified period (typically 2-4 hours) to ensure the
reaction goes to completion.

Monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.
Acidify the mixture with hydrochloric acid to a pH of approximately 2-3.

Wash the acidic solution with diethyl ether to remove any unreacted m-cresol and non-basic
byproducts.

Basify the aqueous layer with a sodium hydroxide solution to a pH of approximately 9-10 to
deprotonate the amine and precipitate the product.

Extract the product with diethyl ether.
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o Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the solvent under reduced pressure to
obtain the crude 3-[(Dimethylamino)methyl]phenol.

Purification

The crude product can be purified by vacuum distillation. The fraction collected at the
appropriate boiling point and pressure will yield the purified 3-
[(Dimethylamino)methyl]phenol.

Experimental Workflows

The synthesis and purification of 3-[(Dimethylamino)methyl]phenol can be visualized as a
sequential workflow.
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Synthesis and Purification Workflow for 3-[(Dimethylamino)methyl]phenol

Synthesis (Mannich Reaction)

m-Cresol,
Formaldehyde,
Dimethylamine

1. Mix & Heat

Reflux in Ethanol

Acidify with HCI

8. Separate

Wash with Ether

4. Aqueous Layer

Basify with NaOH

5. Product Extraction

Extract with Ether

6. Organic Layer

Dry over Na2S0O4

. Filter

Concentrate in vacuo

8. Evaporate Solvent

Crude Product

Transfer

Purification
\
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Pure 3-[(Dimethylamino)methyl]phenol
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Catalytic Role of Aminomethylphenol in Epoxy Curing

3-[(Dimethylamino)methyl]phenol Epoxy Resin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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